Cas no 167954-36-1 (Cycloheptanone, 3-(2-phenylethyl)-)

• Product Name: Cycloheptanone, 3-(2-phenylethyl)-
• CAS No: 167954-36-1
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 1348617
• Update Time: 2024-08-17

Cycloheptanone, 3-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 3-(2-phenylethyl)-

• Inchi： 1S/C15H20O/c16-15-9-5-4-8-14(12-15)11-10-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2
• InChI Key： PKKBKAVRXPAEHG-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC(CCC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 216.1515

Experimental Properties

• Density: 0.987±0.06 g/cm3(Predicted)
• Boiling Point: 337.4±11.0 °C(Predicted)
• PSA: 17.07